Cas no 599165-02-3 (2-(4-Propylphenyl)methylenehydrazinecarbothioamide)

• Product Name: 2-(4-Propylphenyl)methylenehydrazinecarbothioamide
• CAS No: 599165-02-3
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 4057499
• Update Time: 2025-05-26

2-(4-Propylphenyl)methylenehydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[(4-propylphenyl)methylene]-
• 2-(4-Propylphenyl)methylenehydrazinecarbothioamide

• Inchi： 1S/C11H15N3S/c1-2-3-9-4-6-10(7-5-9)8-13-14-11(12)15/h4-8H,2-3H2,1H3,(H3,12,14,15)
• InChI Key： SPYOBIBKLKHAGA-UHFFFAOYSA-N
• SMILES： N(C(N)=S)N=CC1=CC=C(CCC)C=C1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 352.7±35.0 °C(Predicted)
• pka: 11.54±0.70(Predicted)

Additional information on 2-(4-Propylphenyl)methylenehydrazinecarbothioamide

Recent Advances in the Study of 2-(4-Propylphenyl)methylenehydrazinecarbothioamide (CAS: 599165-02-3)

The compound 2-(4-Propylphenyl)methylenehydrazinecarbothioamide (CAS: 599165-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazinecarbothioamide derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and future research directions.

Recent studies have highlighted the role of 2-(4-Propylphenyl)methylenehydrazinecarbothioamide as a promising scaffold for the development of novel antimicrobial and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve the disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

In the context of cancer research, preliminary in vitro studies have shown that 2-(4-Propylphenyl)methylenehydrazinecarbothioamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. Molecular docking studies suggest that the compound may interact with key signaling pathways, including the PI3K/AKT/mTOR cascade, which is frequently dysregulated in various malignancies. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic index.

The synthesis and optimization of 2-(4-Propylphenyl)methylenehydrazinecarbothioamide derivatives have also been a focus of recent research. A team at the University of Cambridge recently reported an improved synthetic route for this compound, achieving higher yields and purity while reducing the environmental impact of the production process. These advancements are crucial for facilitating large-scale production and enabling more extensive pharmacological evaluations.

Despite these promising developments, challenges remain in the development of 2-(4-Propylphenyl)methylenehydrazinecarbothioamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Future research directions may include the development of prodrug formulations to enhance oral bioavailability and the exploration of combination therapies to maximize therapeutic efficacy while minimizing potential side effects.

In conclusion, 2-(4-Propylphenyl)methylenehydrazinecarbothioamide (CAS: 599165-02-3) represents a promising chemical entity with diverse potential applications in medicinal chemistry. The recent studies discussed in this brief highlight its antimicrobial and anticancer properties while also identifying areas for further investigation. As research progresses, this compound may serve as a valuable lead for the development of novel therapeutic agents addressing critical unmet medical needs.